Cas no 651054-55-6 (Methanone, (4-hydroxyphenyl)[4-(trifluoromethoxy)phenyl]-)

Methanone, (4-hydroxyphenyl)[4-(trifluoromethoxy)phenyl]- structure
651054-55-6 structure
Product Name:Methanone, (4-hydroxyphenyl)[4-(trifluoromethoxy)phenyl]-
CAS No:651054-55-6
MF:C14H9F3O3
MW:282.214674711227
CID:407049
PubChem ID:21200818
Update Time:2025-04-19

Methanone, (4-hydroxyphenyl)[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (4-hydroxyphenyl)[4-(trifluoromethoxy)phenyl]-
    • (4-hydroxyphenyl)-[4-(trifluoromethoxy)phenyl]methanone
    • SCHEMBL5541822
    • DTXSID90611341
    • (4-Hydroxyphenyl)[4-(trifluoromethoxy)phenyl]methanone
    • AXWXWVKSYVFLKS-UHFFFAOYSA-N
    • 651054-55-6
    • Inchi: 1S/C14H9F3O3/c15-14(16,17)20-12-7-3-10(4-8-12)13(19)9-1-5-11(18)6-2-9/h1-8,18H
    • InChI Key: AXWXWVKSYVFLKS-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)C(C1C=CC(=CC=1)O)=O)(F)F

Computed Properties

  • Exact Mass: 282.05037
  • Monoisotopic Mass: 282.05037863g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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